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Compound of Interest

Compound Name: Direct red 212

Cat. No.: B1172209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical information for the dye

designated as "Direct Red 212." It is important to note that publicly accessible chemical

databases and scientific literature lack consensus on a definitive molecular structure for this

specific dye. This document aims to clarify the existing data and highlight areas where

information is currently unavailable.

Chemical Identity and Molecular Properties
A thorough review of chemical databases reveals ambiguity concerning the molecular formula

and weight of Direct Red 212. The CAS Registry Number primarily associated with "Direct
Red 212" is 12222-45-6. However, for this specific CAS number, a molecular formula and

corresponding molecular weight are not consistently reported.[1][2]

Conversely, a different dye, "Solvent Red 212," is often cross-referenced and possesses a

clearly defined chemical structure. To prevent confusion, the properties of both are presented

below.

Table 1: Comparison of "Direct Red 212" and "Solvent Red 212"
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Property Direct Red 212 Solvent Red 212

CAS Registry Number 12222-45-6[1][2] 61300-98-9[3]

Molecular Formula Not Available C₂₉H₂₀N₂O₄[3]

Molecular Weight Not Available 460.48 g/mol [3]

Chemical Class Presumed to be a Direct Dye Solvent Dye[3]

Molecular Structure Not Publicly Available Azomethine nickel complex[3]

General Characteristics of Direct Dyes
Direct dyes belong to a class of water-soluble colorants.[4] They are primarily used for dyeing

cellulosic fibers such as cotton, rayon, and paper.[4] The defining characteristic of direct dyes is

their ability to be applied directly to the substrate in a neutral or slightly alkaline dyebath,

without the need for a mordant.[4]

From a chemical standpoint, many direct dyes, particularly in the red spectrum, are azo dyes.

[4][5][6][7] This means their molecular structure contains one or more azo groups (-N=N-),

which act as the chromophore responsible for the color. The water solubility of these dyes is

typically conferred by the presence of sulfonic acid salt groups (-SO₃Na).[4]

Experimental Protocols
Due to the lack of specific published research on "Direct Red 212" (CAS 12222-45-6), there

are no established experimental protocols for its synthesis or application available in the

reviewed literature.

In general, the synthesis of direct azo dyes involves two main steps:

Diazotization: An aromatic primary amine is treated with a source of nitrous acid (typically

sodium nitrite in an acidic solution) to form a diazonium salt.

Azo Coupling: The diazonium salt is then reacted with a coupling component, which is often

a phenol, a naphthol, or an aromatic amine.
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A production method for a generic red direct dye, which avoids the use of phosgene, outlines

the steps of raw material selection, condensation, diazotization, and coupling.[8]

Signaling Pathways and Logical Relationships
No information regarding the interaction of "Direct Red 212" with biological signaling pathways

was identified in the public domain. Consequently, no diagrams for signaling pathways,

experimental workflows, or logical relationships can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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